Cas no 1227588-33-1 (6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol)

• Product Name: 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol
• CAS No: 1227588-33-1
• MF: C₁₂H₉ClFNO
• MW: 237.657365560532
• CID: 4800969
• Update Time: 2025-06-12

6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H9ClFNO/c13-12-6-5-9(11(7-16)15-12)8-3-1-2-4-10(8)14/h1-6,16H,7H2
• InChI Key： KPKQYPXRSYKBGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CO)=N1)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol

Introduction to 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol (CAS No. 1227588-33-1)

6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol (CAS No. 1227588-33-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol consists of a pyridine ring substituted with a chlorine atom at the 6-position and a 2-fluorophenyl group at the 3-position, with a hydroxymethyl group attached to the pyridine ring at the 2-position. This intricate arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol in the context of drug discovery. One notable application is its use as a lead compound in the development of inhibitors for specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its potential as an enzyme inhibitor, 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol has also been explored for its anti-inflammatory properties. Studies have shown that this compound can modulate the activity of pro-inflammatory cytokines, making it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability to target multiple biological pathways underscores the versatility and therapeutic potential of this compound.

The synthesis of 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the reaction of 6-chloropyridin-3(1H)-one with 2-fluorobenzyl chloride followed by reduction to form the hydroxymethyl derivative. The robustness and reproducibility of these synthetic routes make it feasible for large-scale production, which is crucial for pharmaceutical development.

The pharmacokinetic properties of 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol have also been investigated to ensure its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in preclinical models, which are essential attributes for a successful drug candidate.

In terms of safety and toxicity, extensive preclinical evaluations have been conducted to assess the potential risks associated with 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol. These studies have indicated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, as with any new chemical entity, ongoing monitoring and further clinical trials are necessary to fully establish its safety profile.

The future prospects for 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol are promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and broaden its therapeutic applications. Additionally, efforts are being made to develop prodrugs and formulations that can improve its delivery and efficacy.

In conclusion, 6-Chloro-3-(2-fluorophenyl)pyridine-2-methanol (CAS No. 1227588-33-1) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising lead for further development in medicinal chemistry and pharmaceutical research.